Cas no 2229497-27-0 (tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate
• CAS No: 2229497-27-0
• MF: C₁₆H₂₅FN₂O₃
• MW: 312.379708051682
• CID: 5853411
• PubChem ID: 165699992
• Update Time: 2025-06-30

tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate
• EN300-1903023
• tert-butyl N-[3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropyl]carbamate
• 2229497-27-0

• Inchi： 1S/C16H25FN2O3/c1-15(2,3)22-14(20)19-10-16(4,9-18)12-8-11(17)6-7-13(12)21-5/h6-8H,9-10,18H2,1-5H3,(H,19,20)
• InChI Key： BIYWJBVYNLUNHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(CN)CNC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 312.18492083g/mol
• Monoisotopic Mass: 312.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2229497-27-0)

Tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate, with the CAS number 2229497-27-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design and synthesis. The unique structural features of this molecule, including its tert-butyl group, the presence of an amino group at the 3-position, and the fluorinated and methoxymethyl-substituted aromatic ring, make it a promising candidate for further investigation.

The< strong>N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate moiety is particularly noteworthy, as it introduces a high degree of functional diversity. This functionality is often utilized in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. The incorporation of a fluorine atom at the 5-position of the phenyl ring is a common strategy in drug development, as fluorine atoms can modulate metabolic stability and pharmacokinetic properties. Similarly, the methoxy group at the 2-position contributes to the overall electronic properties of the molecule, influencing its interactions with biological receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatility in drug design. Carbamates are known for their ability to form stable amide-like bonds with biological targets, which can lead to potent and selective pharmacological activity. The tert-butyl group in this compound serves as a protecting group for the carbamate functionality, ensuring stability during synthetic processes while allowing for selective deprotection when needed.

Current research in this area has highlighted the potential of such compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that derivatives of carbamate-containing molecules exhibit promising activity against enzymes involved in inflammatory pathways. The specific substitution pattern in Tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate makes it a valuable scaffold for exploring new pharmacological mechanisms. The combination of fluorine and methoxy groups on the aromatic ring enhances its interactions with biological targets, potentially leading to improved drug-like properties.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex framework efficiently. The presence of sensitive functional groups necessitates careful optimization of reaction conditions to avoid unwanted side products.

One of the key aspects of working with Tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate is its potential role as an intermediate in more complex drug candidates. By serving as a building block, this compound can be further modified to explore new chemical space and discover novel therapeutic agents. The flexibility offered by its structure allows chemists to introduce additional functional groups or alter existing ones without compromising overall molecular integrity.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. Researchers are particularly interested in its potential interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in various inflammatory conditions. The fluorinated aromatic ring and the amino group provide multiple sites for interaction with these targets, making it a promising candidate for further exploration.

In conclusion, Tert-butyl N-3-amino-2-(5-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2229497-27-0) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and potential biological activities make it a valuable tool for medicinal chemists seeking to develop new treatments for complex diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.